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Compound of Interest

Compound Name: T900607

Cat. No.: B10776266

For researchers, scientists, and drug development professionals, the accurate preparation of
stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental
results. This document provides detailed application notes and protocols for the preparation of
stock solutions of T900607, a potent inhibitor of tubulin polymerization.

Introduction

T900607 is a small molecule compound that exhibits antineoplastic activity by disrupting
microtubule dynamics. It functions by inhibiting the polymerization of tubulin, the protein subunit
of microtubules. This disruption of the microtubule network leads to cell cycle arrest at the
G2/M phase, ultimately inducing apoptosis in cancer cells. Given its mechanism of action,
precise and consistent preparation of T900607 solutions is paramount for in vitro and in vivo
studies investigating its therapeutic potential.

Data Presentation

The following table summarizes the key quantitative data for T900607 relevant to the
preparation of stock solutions.
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Property Value Source
Molecular Weight 411.31 g/mol N/A
Solubility in DMSO = 20 mg/mL N/A
Recommended Solvent Dimethyl Sulfoxide (DMSO) N/A
Recommended Stock

, 10 mM N/A
Concentration
Storage of Stock Solution -20°C for long-term storage N/A

Experimental Protocols

This section provides a detailed, step-by-step protocol for the preparation of a 10 mM stock
solution of T900607 in DMSO.

Materials
e T900607 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol

o Calculate the required mass of T900607:

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

= Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/qg)
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s For 1 mL of a 10 mM stock solution:

» Mass (mg) = 0.010 mol/L * 0.001 L * 411.31 g/mol * 1000 mg/g = 4.1131 mg

» Weighing T900607:
o Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.
o Carefully weigh out the calculated mass of T900607 powder into the tube.

» Dissolving T900607 in DMSO:

o Add the appropriate volume of anhydrous DMSO to the tube containing the T900607
powder. For a 10 mM stock solution, if you weighed 4.11 mg of T900607, you would add 1
mL of DMSO.

o Cap the tube securely.
e Ensuring Complete Dissolution:

o Vortex the solution vigorously for several minutes until the T900607 powder is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles. If necessary, gentle
warming in a 37°C water bath can aid dissolution.

» Aliquoting and Storage:

o Once the T900607 is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for long-term storage.

Mandatory Visualizations
Signaling Pathway of T900607 Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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